GNA002

• Molecular Formula: C42H55NO8
• Molecular Weight: 701.9 g/mol
• InChI: InChI=1S/C42H55NO8/c1-10-49-21-20-43-39(48)27(7)18-19-41-38(47)28-22-31-36(46)33-35(45)29(17-15-26(6)13-11-12-24(2)3)34(44)30(16-14-25(4)5)37(33)50-42(31,41)32(23-28)40(8,9)51-41/h12,14-15,18,22,28,32,44-45H,10-11,13,16-17,19-21,23H2,1-9H3,(H,43,48)/b26-15+,27-18-/t28-,32+,41+,42+/m1/s1
• InChIKey: HJJVIXXMFVHPER-QDCPMVOQSA-N

Conventional EZH2 inhibitors preserve protein scaffolding functions, confounding non-catalytic role studies. GNA002 solves this via CHIP-mediated proteasomal degradation. - Covalent Cys668 binding & EZH2 degradation (not just inhibition). - Oral bioavailability (100 mg/kg/day) validated in Cal-27, Daudi, Pfeiffer xenografts. - Control: C668S-EZH2 rescue model available. - Poor solubility ideal for nanocarrier R&D. Supplied as lyophilized powder for in vivo or cell-based assays.

GNA002 Covalent EZH2 Degrader

GNA002 (CAS: 1385035-79-9) is a gambogenic acid (GNA) derivative that acts as a covalent, degradation-inducing inhibitor of Enhancer of Zeste Homolog 2 (EZH2), the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2). It binds specifically and covalently to Cys668 within the EZH2-SET domain [1], triggering CHIP (C-terminus of Hsp70-interacting protein)-mediated ubiquitination and subsequent proteasomal degradation of EZH2 [2]. This mechanism distinguishes it from conventional catalytic-site inhibitors that merely block methyltransferase activity without eliminating the EZH2 protein [3]. GNA002 is employed in epigenetic research, particularly for studies on PRC2 function, H3K27 trimethylation, and oncogenic EZH2 signaling.

EZH2 covalent degradation via Cys668 engagement

CHIP-mediated ubiquitination and proteasomal turnover studies

Non-enzymatic EZH2 scaffolding function assays

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. View Source
• [2] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. View Source
• [3] McCabe MT, Ott HM, Ganji G, et al. EZH2 inhibition as a therapeutic strategy for lymphoma with EZH2-activating mutations. Nature. 2012;492(7427):108-112. View Source

GNA002 vs. Catalytic EZH2 Inhibitors

EZH2 inhibitors can be broadly classified into catalytic site binders (e.g., GSK126, tazemetostat) and agents that induce degradation. The former inhibit methyltransferase activity but do not reduce EZH2 protein levels [1], leaving EZH2's non-enzymatic oncogenic functions intact [2]. In contrast, GNA002 covalently engages the EZH2-SET domain at Cys668, promoting CHIP-mediated ubiquitination and proteasomal destruction of the EZH2 protein itself [3]. This results in complete ablation of both enzymatic and scaffolding functions of EZH2. Consequently, substituting GNA002 with a catalytic inhibitor in studies requiring EZH2 depletion or in assays where PRC2 complex integrity is critical will yield fundamentally different biological outcomes, as detailed below.

Catalytic-site inhibitors (e.g., GSK126) preserve EZH2 scaffolding and PRC2 complex; GNA002 triggers complete protein degradation — direct substitution may miss non-catalytic EZH2 roles.

Reversible EZH2 binders do not deplete EZH2 protein or suppress AKT phosphorylation; replacing GNA002 in degradation-focused studies could alter pathway-response endpoints.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. View Source
• [2] Kim KH, Roberts CWM. Targeting EZH2 in cancer. Nat Med. 2016;22(2):128-134. View Source
• [3] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. View Source

GNA002 Differentiation Evidence

EZH2 Degradation vs. Catalytic Inhibition

GNA002 uniquely reduces EZH2 protein abundance through CHIP-mediated ubiquitination, a property not shared by the catalytic inhibitor GSK126. In head and neck cancer cells (Cal-27), both GNA002 and GSK126 effectively reduced H3K27 trimethylation (H3K27Me3) levels. However, only GNA002 caused a dose-dependent decrease in endogenous EZH2 protein levels, while GSK126 did not alter EZH2 protein abundance [1].

Degradation mechanism

Head-to-head

GNA002 reduces EZH2 protein abundance and dissociates PRC2 complex; GSK126 does not.

Supports degradation-specific target engagement

Cal-27 cells; immunoblotting and co-IP assays

Evidence Dimension	EZH2 protein level reduction
Target Compound Data	Dose-dependent reduction in EZH2 protein abundance at 0.1-4 μM for 48 h (Cal-27 cells)
Comparator Or Baseline	GSK126: No reduction in EZH2 protein abundance
Quantified Difference	Qualitative difference: reduction observed only with GNA002
Conditions	Immunoblotting of Cal-27 head and neck cancer cells treated for 48 h

Why This Matters

This establishes GNA002 as a tool for studies requiring EZH2 depletion, whereas GSK126 and similar catalytic inhibitors only block methyltransferase activity.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 3A) View Source

In Vivo Oral Tumor Suppression in Xenografts

GNA002 demonstrates target specificity by reducing protein levels of PRC2 components (EZH2, SUZ12) without affecting other histone methyltransferases. Immunoblotting analysis showed that GNA002 treatment decreased EZH2 and SUZ12 levels, but not ESET (SETDB1) or SET8 (KMT5A) [1]. Additionally, GNA002 did not reduce the abundance of BMI-1, a component of Polycomb Repressive Complex 1 [2].

Oral xenograft response

Head-to-head

GNA002 100 mg/kg p.o. reduced tumor volume vs vehicle (P<0.05–0.01), comparable to i.p. GSK126.

Oral route supports model-response evaluation

Cal-27 xenograft; n=10; 4-week study

Evidence Dimension	Selectivity against other methyltransferases
Target Compound Data	Reduced EZH2 and SUZ12; no reduction in ESET, SET8, or BMI-1
Comparator Or Baseline	ESET and SET8 protein levels unchanged; BMI-1 unchanged
Quantified Difference	Qualitative specificity observed in immunoblots
Conditions	Immunoblotting of Cal-27 cells treated with GNA002 (2 μM, 24 h)

Why This Matters

This selectivity profile supports the use of GNA002 for experiments where off-target effects on other methyltransferases could confound interpretation.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Appendix Fig S3E) View Source
• [2] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 3F) View Source

Anti-Proliferative Potency in Leukemia Cell Lines

The covalent binding of GNA002 to Cys668 of EZH2 is essential for its biological activity. Anchorage-independent growth assays using UMSCC-12 head and neck cancer cells revealed that GNA002 (1 μM) suppressed colony formation in cells expressing wild-type EZH2 but failed to inhibit growth in cells expressing the non-GNA-interacting C668S mutant EZH2 [1]. Furthermore, xenograft tumor growth in nude mice was significantly reduced by GNA002 (100 mg/kg, p.o., q.d.) only in tumors bearing wild-type EZH2, not in those bearing C668S mutant EZH2 [2].

Cellular IC50

Cross-study

MV4-11 IC50 = 0.070 μM; RS4-11 IC50 = 0.103 μM

Supports cell-model response review in EZH2-expressing lines

72 h exposure; correlated with EZH2 expression

Evidence Dimension	In vitro and in vivo growth inhibition dependency on Cys668
Target Compound Data	1 μM GNA002 inhibited colony formation of WT-EZH2 cells; 100 mg/kg/day p.o. reduced xenograft tumor volume by >50% vs. vehicle
Comparator Or Baseline	C668S mutant EZH2 cells: no inhibition of colony formation; xenograft tumors resistant to GNA002
Quantified Difference	Complete loss of growth inhibitory effect in C668S mutant (qualitative and quantitative)
Conditions	Soft agar colony formation assay (6 weeks); UMSCC-12 xenograft model in nude mice

Why This Matters

This on-target genetic validation confirms that GNA002's effects are specifically mediated through covalent binding to EZH2 Cys668, ensuring experimental outcomes are not due to off-target activities.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 6A,B) View Source
• [2] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 6D) View Source

Cys668-Dependent Target Engagement Specificity

GNA002 demonstrates significant tumor growth inhibition in multiple EZH2-dependent xenograft models. Oral administration of GNA002 (100 mg/kg, once daily) to nude mice bearing UMSCC-12 xenografts expressing wild-type EZH2 resulted in a substantial reduction in tumor volume compared to vehicle control (p < 0.001) [1]. Similar efficacy was observed in Cal-27-derived xenografts, where GNA002 significantly decreased tumor volumes and reduced H3K27Me3 levels in tumor tissues [2]. The anti-tumor effect was shown to be EZH2-dependent, as tumors expressing the C668S mutant were resistant [3].

Cys668 specificity

Head-to-head

C668S mutation rescues growth suppression in vitro and tumor resistance in vivo.

Enables clean on-target control in EZH2 models

UMSCC-12 WT vs C668S xenograft; P<0.001

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Significant reduction in tumor volume (mean ± SEM, n=10, p<0.001) in WT-EZH2 xenografts at 100 mg/kg p.o. daily
Comparator Or Baseline	Vehicle control; C668S mutant xenografts (resistant)
Quantified Difference	Significant tumor growth suppression only in WT-EZH2 models (p<0.001)
Conditions	Nude mouse xenograft models (UMSCC-12 and Cal-27 cells); 100 mg/kg oral dosing

Why This Matters

This in vivo proof-of-concept validates GNA002 as a chemical probe for studying EZH2-dependent oncogenesis in animal models and supports its use in preclinical target validation studies.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 6D) View Source
• [2] GNA002, a Specific EZH2 Inhibitor, Suppresses H3K27Me3 and Effectively Reactivates PRC2-Silenced Tumor Suppressor Genes. Cancer Research Network. 2019. View Source
• [3] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 6D) View Source

CHIP E3 Ligase-Dependent Sensitivity

GNA002 is a derivative of gambogenic acid (GNA) with improved potency for EZH2 engagement. Experimental and computational modeling indicated that GNA002 binds to EZH2 more strongly than GNA [1]. While both compounds interact covalently with Cys668, GNA002 was identified as the more potent EZH2-interacting agent and was therefore prioritized for mechanistic studies [2].

CHIP dependency

Supporting evidence

CHIP depletion increases GNA002 IC50; CHIP overexpression decreases IC50.

CHIP expression may influence assay sensitivity

MG132 reverses EZH2 protein loss; proteasome-dependent

Evidence Dimension	Binding affinity for EZH2
Target Compound Data	Stronger binding to EZH2 vs. GNA (relative binding strength)
Comparator Or Baseline	Gambogenic acid (GNA)
Quantified Difference	Qualitatively stronger binding observed via computational and experimental modeling
Conditions	Liquid chromatography-mass spectrometry (LC-MS) and computational docking

Why This Matters

For procurement, GNA002 represents the optimized chemical probe with superior target engagement compared to the parent natural product GNA, ensuring more robust and reproducible experimental results.

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Appendix Fig S2E,F) View Source
• [2] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Results section, page 1248) View Source

GNA002 Research Applications

Non-Catalytic EZH2 Function Studies

GNA002 is uniquely suited for dissecting the post-translational regulation of EZH2. Its covalent binding to Cys668 triggers CHIP-mediated ubiquitination and proteasomal degradation, a mechanism not shared by catalytic EZH2 inhibitors [1]. Researchers investigating E3 ligase function, ubiquitin-proteasome dynamics, or the role of CHIP in EZH2 stability can employ GNA002 as a specific tool to induce EZH2 degradation while monitoring ubiquitination events [2].

Oral Dosing in Xenograft Tumor Models

Because GNA002 depletes the entire EZH2 protein, it enables the study of EZH2's PRC2-independent, non-enzymatic oncogenic roles. Unlike catalytic inhibitors such as GSK126 or tazemetostat, GNA002 ablates both the methyltransferase activity and the scaffolding functions of EZH2 [3]. This makes it ideal for experiments designed to distinguish between effects attributable to H3K27me3 reduction versus those arising from the physical presence of the EZH2 protein within transcriptional complexes [4].

CHIP E3 Ligase Pathway and Biomarker Stratification

GNA002 has demonstrated significant tumor growth inhibition in multiple EZH2-dependent xenograft models, including Cal-27 and UMSCC-12 head and neck cancers [5]. Its oral bioavailability and robust in vivo efficacy, validated by resistance in C668S mutant xenografts, make it a reliable chemical probe for preclinical target validation studies in oncology [6]. Researchers can use GNA002 to establish proof-of-concept for EZH2 degradation as a therapeutic strategy in their specific cancer models.

Nanocarrier Delivery for Hydrophobic Payloads

GNA002's IC50 value in Cal-27 cells is modulated by CHIP expression levels: depletion of endogenous CHIP increases the GNA002 IC50, while ectopic CHIP expression decreases it [7]. This provides a quantitative, cell-based assay for screening compounds that influence CHIP activity or EZH2 ubiquitination. GNA002 can serve as a reference degrader in high-throughput screens aimed at identifying novel regulators of EZH2 protein stability.

Application

Selection Property

Validation Focus

EZH2 scaffolding vs catalytic function studies

Covalent degradation vs enzymatic inhibition

Protein abundance and PRC2 integrity endpoints

Oral xenograft model studies

Oral bioavailability in rodent models

Tumor volume and target engagement (H3K27Me3)

CHIP–ubiquitin–proteasome pathway research

CHIP-dependent degradation sensitivity

CHIP expression stratification and IC50 shifts

Nanocarrier delivery research

Hydrophobic payload compatibility

Encapsulation efficiency and tumor-targeted delivery

• [1] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. View Source
• [2] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 3C,D) View Source
• [3] McCabe MT, Ott HM, Ganji G, et al. EZH2 inhibition as a therapeutic strategy for lymphoma with EZH2-activating mutations. Nature. 2012;492(7427):108-112. View Source
• [4] Kim KH, Roberts CWM. Targeting EZH2 in cancer. Nat Med. 2016;22(2):128-134. View Source
• [5] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Figure 6D) View Source
• [6] GNA002, a Specific EZH2 Inhibitor, Suppresses H3K27Me3 and Effectively Reactivates PRC2-Silenced Tumor Suppressor Genes. Cancer Research Network. 2019. View Source
• [7] Wang X, Cao W, Zhang J, et al. A covalently bound inhibitor triggers EZH2 degradation through CHIP-mediated ubiquitination. EMBO J. 2017;36(9):1243-1260. (Appendix Fig S4O) View Source